Cas no 2921684-62-8 (4-(2,2-Dichloro-1-hydroxyethyl)benZonitrile)

• Product Name: 4-(2,2-Dichloro-1-hydroxyethyl)benZonitrile
• CAS No: 2921684-62-8
• MF: C₉H₇Cl₂NO
• MW: 216.063980340958
• CID: 6796640
• PubChem ID: 171367620
• Update Time: 2025-10-18

4-(2,2-Dichloro-1-hydroxyethyl)benZonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD34813859
• 2921684-62-8
• 4-(2,2-Dichloro-1-hydroxyethyl)benZonitrile

• Inchi： 1S/C9H7Cl2NO/c10-9(11)8(13)7-3-1-6(5-12)2-4-7/h1-4,8-9,13H
• InChI Key： LUNZOYAVAJVJOB-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(C#N)=CC=1)O)Cl

Computed Properties

• Exact Mass: 214.9904692g/mol
• Monoisotopic Mass: 214.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44Ų

Additional information on 4-(2,2-Dichloro-1-hydroxyethyl)benZonitrile

Comprehensive Overview of 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile (CAS No. 2921684-62-8)

4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile (CAS No. 2921684-62-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique dichloro-hydroxyethyl and benzonitrile functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural complexity and reactivity.

One of the key reasons for the growing interest in 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile is its role in the synthesis of bioactive molecules. The presence of both hydroxyl and nitrile groups allows for diverse chemical transformations, enabling the creation of derivatives with potential therapeutic benefits. For instance, this compound has been studied in the context of developing novel antimicrobial agents and enzyme inhibitors, addressing the global demand for new treatments against resistant pathogens.

In the agrochemical sector, 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile is being investigated for its potential as a precursor to crop protection chemicals. With the increasing focus on sustainable agriculture and the need for eco-friendly pesticides, this compound's unique structure offers opportunities to design molecules with targeted action and reduced environmental impact. Its dichloro moiety, in particular, is of interest for developing compounds with enhanced efficacy against pests and fungi.

The synthesis and characterization of 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate identification, which are critical for its application in sensitive research areas. The compound's stability under various conditions is also a topic of study, as it influences its storage, handling, and reactivity in further chemical processes.

From an industrial perspective, the scalability of producing 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile is a key consideration. Optimizing synthetic routes to achieve high yields and cost-effectiveness is essential for its commercial viability. Recent advancements in green chemistry have prompted researchers to explore catalytic methods and solvent-free reactions to minimize waste and energy consumption during its production.

Another area of interest is the compound's potential role in material science. The benzonitrile group, in particular, is known to contribute to the formation of polymers and advanced materials with specific electronic or mechanical properties. This opens up possibilities for its use in developing high-performance coatings, adhesives, or even electronic components, aligning with the growing demand for innovative materials in technology-driven industries.

Safety and regulatory compliance are paramount when working with 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to guidelines for chemical storage and disposal. The compound's environmental fate and biodegradability are also under scrutiny to ensure its sustainable use.

In conclusion, 4-(2,2-Dichloro-1-hydroxyethyl)benzonitrile (CAS No. 2921684-62-8) represents a promising compound with multifaceted applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to address contemporary challenges in these fields. As scientific understanding of this compound deepens, its potential to contribute to innovative solutions in health, agriculture, and technology continues to expand.